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Compound of Interest

Compound Name: Antimony Trisulfide

Cat. No.: B7820761 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of Antimony Trisulfide (Sb₂S₃), ensuring the well-being of

laboratory personnel and the integrity of your research.

Immediate Safety and Hazard Information
Antimony Trisulfide presents several potential hazards that necessitate careful handling and

the use of appropriate personal protective equipment (PPE). Principal routes of exposure

include inhalation, skin contact, and eye contact.[1][2] Inhalation of dust can irritate the

respiratory system, and prolonged exposure may lead to more severe health issues.[1][3]

Direct contact with the skin and eyes can cause irritation.[1][2]

In case of exposure, follow these first-aid measures immediately:

After inhalation: Move the affected person to fresh air. If they feel unwell, seek medical

attention.[4]

After skin contact: Wash the affected area with water and remove contaminated clothing.[4]

After eye contact: Flush the eyes thoroughly with water, including under the eyelids.[4]

After ingestion: Rinse the mouth with water and seek medical attention if the person feels

unwell.[4]
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Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing Antimony Trisulfide is crucial to minimize risk.

Engineering Controls
Ventilation: Always handle Antimony Trisulfide in a well-ventilated area. A local dust

collection system or a fume hood should be used where dust generation is possible.[4][5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Antimony Trisulfide:

Respiratory Protection: A dust protective mask is necessary to avoid inhalation of airborne

particles.[4]

Hand Protection: Wear protective gloves suitable for chemical handling.[3]

Eye Protection: Use safety glasses or goggles to protect against dust particles.[3]

Skin and Body Protection: Wear protective clothing, such as a lab coat and, if necessary,

protective high boots.[4]

Handling Procedures
Read all safety precautions: Before beginning work, ensure you have read and understood

all safety information.[4]

Wear appropriate PPE: Don the required respiratory, hand, eye, and body protection.

Avoid dust formation: Handle the material carefully to prevent the generation of dust.[3][4]

Prevent contact: Avoid direct contact with the skin, eyes, and clothing.[4]

No eating, drinking, or smoking: These activities are strictly prohibited in the handling area.

[3]

Wash hands thoroughly: After handling, wash hands and other exposed skin.
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Storage Procedures
Container: Store in a tightly sealed, original container in a dry, well-ventilated area with low

humidity.[4]

Incompatible Materials: Keep away from halogen compounds and strong acids/bases.[4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety data for Antimony
Trisulfide.

Parameter Value Reference

Occupational Exposure Limits

NIOSH REL (TWA) 0.5 mg/m³ (as Sb) [4]

OSHA PEL (TWA) 0.5 mg/m³ (as Sb) [4]

ACGIH TLV (TWA) 0.5 mg/m³ (as Sb) [4]

Physical and Chemical

Properties

Melting Point 506°C [4]

Boiling Point >600°C [4]

Solubility in Water 0.000175g/100cc (18°C) [4]

Relative Density 4.562 g/cm³ [4]

Disposal Plan: Waste Management and Spill
Cleanup
Proper disposal of Antimony Trisulfide and the management of spills are critical for

environmental protection and laboratory safety. Antimony Trisulfide is classified as a heavy

metal waste and must be disposed of as hazardous waste.[6][7]
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Waste Disposal Procedure
Collection: Collect waste Antimony Trisulfide and any contaminated materials (e.g., gloves,

wipes) in a designated, properly labeled, and sealed hazardous waste container.[5]

Labeling: Clearly label the container as "Hazardous Waste" and specify the contents

("Antimony Trisulfide").

Storage: Store the waste container in a designated hazardous waste accumulation area,

following all institutional and local regulations.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste management

company. Do not dispose of Antimony Trisulfide down the drain or in regular trash.[5]

Spill Cleanup Procedure
In the event of a spill, follow these steps:

Evacuate and Secure: Evacuate the immediate area and prevent unauthorized personnel

from entering.

Ventilate: If it is safe to do so, increase ventilation in the area.

Wear PPE: Before cleaning the spill, don the appropriate PPE, including respiratory

protection.

Contain the Spill: For solid spills, carefully sweep or vacuum the material to avoid creating

dust.[3] Use a vacuum cleaner equipped with a HEPA filter.

Collect Waste: Place the spilled material and all contaminated cleaning supplies into a

labeled hazardous waste container.

Decontaminate: Clean the spill area with soap and water.

Dispose of Waste: Dispose of the cleanup materials as hazardous waste.

Safety and Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling and disposal of

Antimony Trisulfide.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Antimony Trisulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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